1-(4-chlorobenzyl)-N-(3,5-dimethylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(3,5-dimethylphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H20ClN3O2/c1-15-10-16(2)12-20(11-15)27-23(29)21-13-18-4-3-9-26-22(18)28(24(21)30)14-17-5-7-19(25)8-6-17/h3-13H,14H2,1-2H3,(H,27,29)
• InChI Key: JSBGDJROUDZLMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)Cl)C
• Molecular Formula: C24H20ClN3O2
• Molecular Weight: 417.9 g/mol

Description

1-(4-chlorobenzyl)-N-(3,5-dimethylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H20ClN3O2 and its molecular weight is 417.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Cytotoxic Activities : Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their growth inhibitory properties against different cancer cell lines, such as murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cells. Some of these compounds exhibited potent cytotoxic effects, with IC(50) values less than 10 nM, highlighting their potential as anticancer agents (Deady et al., 2003).

• Antibacterial Agents : The synthesis and antibacterial activities of pyridonecarboxylic acids and their analogues have been explored, demonstrating significant effectiveness against various bacterial strains. This research underscores the potential of such compounds in developing new antibacterial drugs (Egawa et al., 1984).

• Synthetic Methodologies : A convenient synthesis approach for 4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide derivatives has been developed, showcasing the versatility and adaptability of these compounds in chemical synthesis (Kobayashi et al., 2009).

Chemical Properties and Mechanistic Insights

• Chiral Molecular Switches : Research into the pH-dependent atropisomer bond rotation of certain naphthyridine derivatives has led to insights that could pave the way for developing write-protectable chiral molecular switches. This work explores the dynamic nature of these compounds under different pH conditions, offering a glimpse into their potential applications in molecular electronics (Welch et al., 2008).

• Metal–Organic Frameworks (MOFs) : The carboxylate-assisted synthesis of ethylamide metal–organic frameworks demonstrates the structural diversity and potential applications of these compounds in materials science, particularly in luminescence and thermostability studies (Sun et al., 2012).